(Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(2-methoxybenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-[(2-methoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C23H26N2O5/c1-29-20-5-3-2-4-16(20)14-21-22(28)17-6-7-19(27)18(23(17)30-21)15-25-10-8-24(9-11-25)12-13-26/h2-7,14,26-27H,8-13,15H2,1H3/b21-14-
• InChI Key: JYBQLCMGBUPOSU-STZFKDTASA-N
• Canonical SMILES: COC1=CC=CC=C1C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)CCO
• Isomeric SMILES: COC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)CCO
• Molecular Formula: C23H26N2O5
• Molecular Weight: 410.5 g/mol
• CAS No.: 869078-45-5

Description

(Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(2-methoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H26N2O5 and its molecular weight is 410.47. The purity is usually 95%.
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Scientific Research Applications

PET Imaging Probes

One of the notable applications of structurally similar compounds is in the development of PET (Positron Emission Tomography) imaging probes. For example, the synthesis of derivatives aimed at imaging the enzyme PIM1, a kinase implicated in several cancers, showcases the potential of such compounds in biomedical imaging and cancer diagnosis (Gao, Wang, Miller, & Zheng, 2013). These compounds, by inhibiting PIM1, could provide valuable insights into the enzyme's role in tumor progression and may serve as a basis for the development of targeted therapies.

Antimicrobial and Anti-inflammatory Agents

Another significant area of application is in the development of antimicrobial and anti-inflammatory agents. Compounds with piperazine and benzofuran components have shown promise in this regard. For instance, novel benzodifuranyl derivatives have been synthesized and evaluated for their COX-1/COX-2 inhibition, showcasing their potential as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This research highlights the therapeutic potential of such compounds in treating conditions associated with inflammation and pain.

Antiviral and Anticancer Activities

Derivatives of piperazine and benzofuran have also been explored for their antiviral and anticancer activities. Diketopiperazine derivatives from marine-derived actinomycete Streptomyces sp. have shown modest antivirus activity against influenza A virus, indicating the potential of such compounds in antiviral therapy (Wang, Xi, Liu, Wang, Wang, Huang, & Zhu, 2013). Additionally, the exploration of piperazine derivatives as sigma-1 receptor ligands in neurodegenerative diseases further illustrates the broad scope of these compounds in addressing various health conditions (Moussa, Banister, Beinat, Giboureau, Reynolds, & Kassiou, 2010).